Cas no 103303-00-0 (3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan)

• Product Name: 3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan
• CAS No: 103303-00-0
• MF: C₂₁H₂₄O₁₁
• MW: 452.408667564392
• CID: 2005270
• PubChem ID: 14104301
• Update Time: 2025-04-21

3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan
• 103303-00-0
• DTXSID401115254
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl beta-D-glucopyranoside
• SCHEMBL1974650
• CHEBI:191722
• 2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Epicatechin 3-glucoside
• SCHEMBL23484412
• Epicatechin 3-O-beta-D-allopyranoside
• Epicatechin 3-O-beta-D-glucopyranoside
• (+)-Catechin 3-O-beta-D-galactopyranoside
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl I(2)-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-(((2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-[[(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C21H24O11/c22-7-16-17(27)18(28)19(29)21(32-16)31-15-6-10-12(25)4-9(23)5-14(10)30-20(15)8-1-2-11(24)13(26)3-8/h1-5,15-29H,6-7H2/t15-,16-,17-,18+,19-,20-,21-/m1/s1
• InChI Key： YOVYWMDLYSJYPO-UGUVDVTISA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 452.13186158g/mol
• Monoisotopic Mass: 452.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Eysenhardtia subcoriacea